Cas no 2229031-03-0 (2-3-(pentafluoroethyl)phenylethan-1-ol)

• Product Name: 2-3-(pentafluoroethyl)phenylethan-1-ol
• CAS No: 2229031-03-0
• MF: C₁₀H₉F₅O
• MW: 240.169880628586
• CID: 6015743
• PubChem ID: 165701949
• Update Time: 2025-10-25

2-3-(pentafluoroethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-3-(pentafluoroethyl)phenylethan-1-ol
• 2229031-03-0
• 2-[3-(pentafluoroethyl)phenyl]ethan-1-ol
• EN300-1972315

• Inchi： 1S/C10H9F5O/c11-9(12,10(13,14)15)8-3-1-2-7(6-8)4-5-16/h1-3,6,16H,4-5H2
• InChI Key： PEYJHMXXCKHYDZ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC=C(CCO)C=1)F

Computed Properties

• Exact Mass: 240.05735572g/mol
• Monoisotopic Mass: 240.05735572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-3-(pentafluoroethyl)phenylethan-1-ol

Comprehensive Overview of 2-[3-(Pentafluoroethyl)phenyl]ethan-1-ol (CAS No. 2229031-03-0)

In the realm of fluorinated organic compounds, 2-[3-(Pentafluoroethyl)phenyl]ethan-1-ol (CAS No. 2229031-03-0) stands out as a versatile intermediate with significant potential in pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its pentafluoroethyl moiety and aromatic phenyl ring, has garnered attention for its unique physicochemical properties, including enhanced lipophilicity and metabolic stability. Researchers and industries are increasingly exploring its applications in drug design, where fluorination strategies are pivotal for improving bioavailability and target selectivity.

The structural uniqueness of 2-[3-(Pentafluoroethyl)phenyl]ethan-1-ol lies in its fluorinated aromatic backbone, which influences electronic distribution and steric interactions. Such features make it a valuable building block for synthesizing high-performance materials and bioactive molecules. Recent studies highlight its role in developing PET radiotracers for medical imaging, leveraging the pentafluoroethyl group to optimize pharmacokinetics. Additionally, its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) expands its utility in modular synthetic routes.

From an environmental perspective, the demand for sustainable fluorochemicals has surged, aligning with global initiatives like the Green Chemistry Principles. While 2229031-03-0 exhibits stability under standard conditions, its synthesis often involves catalytic fluorination methods to minimize waste. Innovations in electrochemical fluorination and flow chemistry further enhance its eco-friendly production, addressing concerns about PFAS alternatives in industrial applications.

Market trends indicate growing interest in fluorinated alcohols as solvents and co-solvents in battery electrolytes and coatings. The 2-[3-(Pentafluoroethyl)phenyl]ethan-1-ol derivative, with its balanced polarity, shows promise in lithium-ion battery formulations, where thermal stability and ionic conductivity are critical. Concurrently, its low toxicity profile compared to traditional fluorinated solvents positions it as a candidate for green manufacturing processes.

In analytical chemistry, CAS No. 2229031-03-0 serves as a reference standard for GC-MS and HPLC methodologies, aiding in the detection of fluorinated metabolites. Its spectral signatures (e.g., 19F NMR shifts) are well-documented, facilitating structural elucidation in complex matrices. As regulatory frameworks evolve, precise quantification of such compounds becomes essential for environmental monitoring and product safety assessments.

Future research directions may explore 2-[3-(Pentafluoroethyl)phenyl]ethan-1-ol's role in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, capitalizing on fluorine's ability to modulate protein-ligand interactions. Collaborative efforts between academia and industry will likely focus on scalable synthesis and structure-activity relationship (SAR) studies to unlock its full potential.